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Compound of Interest

Compound Name: 2-Allylaniline

Cat. No.: B3051291 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physicochemical

properties of 2-allylaniline hydrochloride (CAS No: 138286-02-9). Intended for professionals in

research and drug development, this document consolidates available data on the compound's

chemical and physical characteristics. Due to the limited availability of specific experimental

data in publicly accessible literature, this guide also furnishes generalized, yet detailed,

experimental protocols for the determination of key physicochemical parameters. A logical

workflow for the characterization of such a compound is also presented.

Core Physicochemical Properties
2-Allylaniline hydrochloride is the salt of the aromatic amine 2-allylaniline. The protonation of

the amino group enhances its water solubility, a crucial factor in many chemical and

pharmaceutical applications.

Data Presentation
The quantitative and qualitative physicochemical data for 2-allylaniline hydrochloride are

summarized in the table below.
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Property Value Source

Molecular Formula C₉H₁₁N·HCl [1]

Molecular Weight 169.65 g/mol [1]

Appearance
White to almost white

crystalline powder

Melting Point 132 °C TCI America

Boiling Point Data not available [2]

Solubility Soluble in water [2]

pKa Data not available

CAS Number 138286-02-9 TCI America

Note: Specific quantitative data for boiling point, solubility (e.g., in g/L), and pKa are not readily

available in the reviewed literature. The provided information is based on supplier safety data

sheets and chemical databases.

Experimental Protocols
While specific experimental procedures for determining the physicochemical properties of 2-
allylaniline hydrochloride are not detailed in the available literature, the following established

methodologies are recommended for its characterization.

Synthesis of 2-Allylaniline Hydrochloride
The preparation of 2-allylaniline hydrochloride is typically achieved through a straightforward

acid-base reaction.

Materials:

2-allylaniline (free base)

Anhydrous diethyl ether (or other suitable organic solvent)

Hydrochloric acid solution (e.g., 2 M in diethyl ether) or hydrogen chloride gas
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel (if using HCl solution) or gas inlet tube

Büchner funnel and filter paper

Vacuum flask

Procedure:

Dissolve a known quantity of 2-allylaniline in a minimal amount of anhydrous diethyl ether in

a round-bottom flask equipped with a magnetic stir bar.

Cool the solution in an ice bath.

Slowly add a stoichiometric equivalent of hydrochloric acid solution in diethyl ether dropwise

while stirring. Alternatively, bubble hydrogen chloride gas through the solution.

A precipitate of 2-allylaniline hydrochloride will form.

Continue stirring in the ice bath for 30 minutes after the addition is complete to ensure full

precipitation.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any

unreacted starting material.

Dry the product under vacuum to yield the final 2-allylaniline hydrochloride.[3]

Determination of Melting Point
The melting point is a critical indicator of purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)
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Capillary tubes (sealed at one end)

Mortar and pestle

Procedure:

Ensure the 2-allylaniline hydrochloride sample is completely dry.

Finely powder a small amount of the sample using a mortar and pestle.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the sample at a rate of 10-15 °C per minute initially.

Once the temperature is within 20 °C of the expected melting point (132 °C), reduce the

heating rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears (the onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). The

melting point is reported as this range.

Determination of Aqueous Solubility
A quantitative measure of solubility is essential for various applications.

Materials:

2-allylaniline hydrochloride

Distilled or deionized water

Scintillation vials or small flasks

Shaking incubator or orbital shaker at a constant temperature (e.g., 25 °C)

Analytical balance
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UV-Vis spectrophotometer or HPLC system

Centrifuge

pH meter

Procedure (Equilibrium Solubility Method):

Prepare a series of saturated solutions by adding an excess amount of 2-allylaniline
hydrochloride to a known volume of water in several vials.

Seal the vials and place them in a shaking incubator at a constant temperature for a

sufficient period (e.g., 24-48 hours) to reach equilibrium.

After the equilibration period, centrifuge the vials to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant.

Dilute the supernatant with a known volume of water to a concentration suitable for analysis.

Determine the concentration of 2-allylaniline hydrochloride in the diluted supernatant using

a pre-validated analytical method, such as UV-Vis spectrophotometry (by creating a standard

curve) or HPLC.

Calculate the original concentration in the saturated solution, which represents the solubility.

Measure the pH of the saturated solution.

Determination of pKa
The pKa of the conjugate acid of 2-allylaniline can be determined to understand its ionization

behavior.

Method (Potentiometric Titration):

Accurately weigh a sample of 2-allylaniline hydrochloride and dissolve it in a known volume

of deionized water.

Place the solution in a temperature-controlled beaker with a magnetic stirrer.
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Calibrate a pH meter with standard buffer solutions.

Immerse the pH electrode in the sample solution.

Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding

the titrant in small, known increments.

Record the pH of the solution after each addition of the titrant.

Continue the titration well past the equivalence point.

Plot the pH versus the volume of titrant added.

The pKa is the pH at the half-equivalence point (the point where half of the acid has been

neutralized). This can be determined from the titration curve.

Visualizations
Workflow for Physicochemical Characterization
The following diagram illustrates a logical workflow for the physicochemical characterization of

a compound like 2-allylaniline hydrochloride.
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Synthesis and Purification

Physicochemical Characterization

Data Analysis and Reporting

Synthesis of 2-Allylaniline HCl

Purification (e.g., Recrystallization)

Melting Point Determination

Purity Check

Aqueous Solubility Measurement pKa Determination Spectral Analysis (NMR, IR, MS)

Structural Confirmation

Data Analysis

Technical Report Generation

Click to download full resolution via product page

Workflow for Physicochemical Characterization

Note: No signaling pathways involving 2-allylaniline hydrochloride were identified in the

literature search.

Conclusion
This technical guide provides a summary of the currently available physicochemical properties

of 2-allylaniline hydrochloride. While core data such as molecular weight and melting point are

well-documented, a notable gap exists in the public domain regarding quantitative solubility,
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boiling point, pKa, and detailed spectral analyses. The generalized experimental protocols

provided herein offer a robust framework for researchers to determine these properties and

further contribute to the comprehensive characterization of this compound. The logical workflow

presented can guide the systematic investigation of similar chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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